Cas no 1342608-90-5 (1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)-)

• Product Name: 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)-
• CAS No: 1342608-90-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5857547
• PubChem ID: 64113836
• Update Time: 2025-10-30

1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)-
• 2-(2-methoxyethyl)-1H-imidazole-4-carbaldehyde
• CILUXIZJNAVWED-UHFFFAOYSA-N
• 2-(2-methoxyethyl)-1H-imidazole-5-carbaldehyde
• SCHEMBL14333827
• AKOS013431369
• 1342608-90-5
• EN300-6198482

• Inchi： 1S/C7H10N2O2/c1-11-3-2-7-8-4-6(5-10)9-7/h4-5H,2-3H2,1H3,(H,8,9)
• InChI Key： CILUXIZJNAVWED-UHFFFAOYSA-N
• SMILES： C1(CCOC)NC(C=O)=CN=1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 379.0±22.0 °C(Predicted)
• pka: 11.80±0.10(Predicted)

Additional information on 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)-

1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)-: A Key Compound in Modern Pharmaceutical and Biomedical Research

1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- is a versatile organic compound with the chemical formula C₉H₁₂N₂O₂. This molecule belongs to the class of imidazole derivatives, which are widely studied for their biological activities and potential applications in drug discovery. The CAS No. 1342608-90-5 identifies this specific compound, which features a 2-(2-methoxyethyl) substituent attached to the 1H-imidazole-5-carboxaldehyde framework. The unique structural features of this compound make it a valuable tool in the development of novel therapeutics targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

Recent advancements in medicinal chemistry have highlighted the importance of 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- in the design of small molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a scaffold for the synthesis of antitumor agents. The methoxyethyl group at the 2-position enhances the molecule's solubility and metabolic stability, which are critical factors in drug development. Researchers have also explored its role in modulating enzyme activity, particularly in the context of kinase inhibition, which is a promising area for targeted cancer therapy.

The 1H-Imidazole-5-carboxaldehyde, 2-(2-methoyxyl)ethyl structure exhibits unique pharmacophore properties that enable it to interact with multiple biological targets. For instance, its carboxaldehyde group can form hydrogen bonds with amino acid residues in protein targets, while the methoxyethyl substituent contributes to steric and electronic effects that influence binding affinity. These properties have been leveraged in the development of compounds with enhanced selectivity and reduced off-target effects, which are essential for the safety and efficacy of pharmaceutical products.

Current research trends in the field of 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- focus on its application in the treatment of neurodegenerative diseases. A 2024 review article in Pharmacological Research highlighted its potential as a neuroprotective agent. The compound has been shown to inhibit the aggregation of misfolded proteins, a key pathological mechanism in conditions such as Alzheimer's and Parkinson's disease. This makes it a promising candidate for the development of disease-modifying therapies.

In the realm of infectious disease research, 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- has emerged as a potential antiviral agent. A 2023 study in Antiviral Research reported its ability to interfere with the replication cycle of RNA viruses. The compound's ability to modulate host cell pathways involved in viral entry and replication has sparked interest in its use as a broad-spectrum antiviral drug. This is particularly relevant given the ongoing challenges posed by emerging viral pathogens.

The synthesis of 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- involves several well-established chemical methodologies. One common approach is the condensation of 2-(2-methoxyethyl)hydrazine with an appropriate aldehyde or ketone, followed by oxidation to form the imidazole ring. Recent advances in catalytic methods have improved the efficiency and selectivity of this synthesis, enabling the production of high-purity compounds suitable for pharmaceutical applications.

Pharmaceutical companies are increasingly investing in the development of compounds based on the 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- scaffold. A 2024 patent application by a leading biotech firm describes the use of this compound in the design of a new class of kinase inhibitors. The compound's ability to selectively target specific kinases has been validated through in vitro and in vivo studies, demonstrating its potential for the treatment of cancers with specific genetic mutations.

The biological activity of 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- has also been investigated in the context of anti-inflammatory therapies. A 2023 study published in Journal of Inflammation Research showed that this compound can inhibit the activation of NF-κB, a key transcription factor involved in inflammatory responses. This property makes it a potential candidate for the treatment of autoimmune disorders and chronic inflammatory conditions.

Advancements in computational chemistry have further enhanced the understanding of 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)-'s molecular interactions. Molecular docking studies have revealed its ability to bind to multiple protein targets, including enzymes and receptors involved in metabolic pathways. These findings have guided the rational design of derivatives with improved potency and reduced toxicity, which are critical for drug development.

Environmental and safety considerations are also important in the use of 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)-. While the compound is generally considered safe for pharmaceutical use, its environmental impact must be carefully evaluated. Researchers are exploring sustainable synthesis methods and biodegradable formulations to minimize ecological risks. These efforts align with the growing emphasis on green chemistry in the pharmaceutical industry.

The future of 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- research lies in its integration with multidisciplinary approaches, including genomics, proteomics, and systems biology. By combining these fields, scientists can better understand the compound's role in complex biological systems and optimize its therapeutic potential. This holistic approach is essential for the development of personalized medicine and targeted therapies that address the diverse needs of patients.

In conclusion, 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity have positioned it as a promising candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and optimize its properties, ensuring its relevance in the fight against various diseases. As the pharmaceutical industry evolves, the role of this compound is likely to expand, contributing to the discovery of innovative treatments that improve patient outcomes.

For further information on the latest developments in 1H-Imidazole-5-carboxaldehyde, 2-(2-methoxyethyl)- research, please refer to the references provided in this text. The ongoing exploration of this compound's potential underscores its importance in the advancement of modern medicine.